N-(tert-butyl)-2-[2-({[1-(hydroxymethyl)propyl]amino}methyl)-6-methoxyphenoxy]acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step reactions, starting from specific reactions like the Leuckart reaction. For example, the synthesis of N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide derivatives involves a sequence that may be analogous to the synthesis of the target compound, emphasizing the importance of selecting suitable precursors and reaction conditions for achieving desired products (Rani, Pal, Hegde, & Hashim, 2016).
Molecular Structure Analysis
Molecular structure determination is crucial for understanding the behavior and reactivity of a compound. Techniques such as X-ray crystallography and NMR spectroscopy are pivotal. For instance, the molecular structure of related compounds was determined by X-ray crystallography, revealing intramolecular hydrogen bonding and other structural features that influence the compound's physical and chemical properties (Çolak, Karayel, Buldurun, & Turan, 2021).
Chemical Reactions and Properties
Understanding the chemical reactions and properties involves exploring how the compound interacts with other chemicals and the type of chemical bonds it can form. For example, compounds with similar structures show specific reactivity patterns, such as forming adducts with nucleosides under certain conditions, indicating the potential reactivity of the target compound (Nesnow, Agarwal, Padgett, Lambert, Boone, & Richard, 1995).
Scientific Research Applications
Metabolism of Chloroacetamide Herbicides
A study by Coleman, Linderman, Hodgson, and Rose (2000) investigated the metabolism of chloroacetamide herbicides in human and rat liver microsomes. The research focused on compounds like acetochlor and metolachlor, identifying complex metabolic activation pathways that potentially contribute to carcinogenic effects. This study highlights the relevance of chloroacetamide herbicides, including similar compounds to the one you're interested in, in agricultural crop production and their potential health impacts (Coleman et al., 2000).
Acetylation of 2-Aminophenol
In a different context, Magadum and Yadav (2018) explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, which is structurally related to the compound of interest. This process is significant in the synthesis of antimalarial drugs, demonstrating the compound's utility in medicinal chemistry (Magadum & Yadav, 2018).
Antioxidant Activities of Phenols and Catechols
Barclay, Edwards, and Vinqvist (1999) studied the antioxidant activities of various compounds, including 2,6-di-tert-butyl-4-methoxyphenol, which shares some structural similarities with the target compound. This research contributes to understanding the antioxidative properties of such compounds, which could be relevant in various biochemical and medicinal contexts (Barclay et al., 1999).
properties
IUPAC Name |
N-tert-butyl-2-[2-[(1-hydroxybutan-2-ylamino)methyl]-6-methoxyphenoxy]acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O4.ClH/c1-6-14(11-21)19-10-13-8-7-9-15(23-5)17(13)24-12-16(22)20-18(2,3)4;/h7-9,14,19,21H,6,10-12H2,1-5H3,(H,20,22);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJRIWZHCXNIDGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)NCC1=C(C(=CC=C1)OC)OCC(=O)NC(C)(C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-tert-butyl-2-[2-[(1-hydroxybutan-2-ylamino)methyl]-6-methoxyphenoxy]acetamide;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.